N-(2-methylphenyl)-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-methylphenyl)-2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H17F3N2O2/c1-14-5-2-3-7-18(14)25-19(27)17-6-4-12-26(20(17)28)13-15-8-10-16(11-9-15)21(22,23)24/h2-12H,13H2,1H3,(H,25,27)
• InChI Key: IIYYQXSXWMWTMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C21H17F3N2O2
• Molecular Weight: 386.4 g/mol

Description

This compound seems to be a complex organic molecule. Based on its name, it likely contains a dihydropyridine ring, which is a common structure in many pharmaceutical compounds. It also contains a trifluoromethyl group, which is often used in medicinal chemistry to improve the biological activity and metabolic stability of a compound.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups and a cyclic structure. The exact structure would need to be determined through methods such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the dihydropyridine ring might undergo redox reactions, while the trifluoromethyl group might participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These properties could include things like melting point, boiling point, solubility, and stability.

Scientific Research Applications

Agrochemical Applications

. .

Pharmaceutical Applications

. .

Suzuki-Miyaura Coupling

.

Central Inflammation Regulation

.

. .

.

.

Fabrication of Graphene-Silica Nanohybrids

.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would likely involve interacting with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s a pharmaceutical compound, future research might focus on improving its efficacy, reducing side effects, or finding new therapeutic applications.